1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)-N-(4-fluorophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-N-(4-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H26FN3O4/c1-29-18-7-8-19(20(13-18)30-2)25-21(27)14-26-11-9-15(10-12-26)22(28)24-17-5-3-16(23)4-6-17/h3-8,13,15H,9-12,14H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key: SLFOPXJEHWSRSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)F)OC
• Molecular Formula: C22H26FN3O4
• Molecular Weight: 415.5 g/mol

Description

1-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)-N-(4-fluorophenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H26FN3O4 and its molecular weight is 415.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Polyamides

Several studies focus on synthesizing polyamides incorporating various functional groups, demonstrating the compound's utility in creating materials with desirable physical and chemical properties. For instance, Hattori and Kinoshita (1979) synthesized polyamides containing uracil and adenine, which were found to have molecular weights in the range of about 1000–5000 and were soluble in water (Hattori & Kinoshita, 1979). This indicates the compound's relevance in the development of novel polymeric materials with potential applications in biotechnology and materials science.

Electrochemical Properties

Research into the electrochemical properties of related compounds has led to the development of materials with promising applications in electronics and materials science. For example, Sun et al. (2016) prepared electroactive polyamides with excellent solubility and outstanding thermal stability, which showed excellent reversible stability of multicolor electrochromic characteristics after over 1000 cyclic switches (Sun et al., 2016). These findings underscore the compound's potential in creating advanced materials for electronic devices.

Pharmacological Applications

In the realm of pharmacology, derivatives of the compound have been investigated for their potential as therapeutic agents. Lee et al. (2013) conducted a mechanistic study of a derivative compound, highlighting its ability to induce apoptosis in cancer cells, inhibit tumor growth, and enhance survival in tumor xenograft models. This compound was found to interact with p68 RNA helicase, playing a vital role in cell proliferation and tumor progression, highlighting its potential as a novel anticancer agent (Lee et al., 2013).